Acetyl Isoniazid

• CAS No.: 1078-38-2
• Product Name: Acetyl Isoniazid
• Molecular Formula: C8H9N3O2
• Molecular Weight: 179.18 g/mol
• IUPAC Name: N'-acetylpyridine-4-carbohydrazide
• Standard InChI: InChI=1S/C8H9N3O2/c1-6(12)10-11-8(13)7-2-4-9-5-3-7/h2-5H,1H3,(H,10,12)(H,11,13)
• Standard InChIKey: CVBGNAKQQUWBQV-UHFFFAOYSA-N
• SMILES: CC(=O)NNC(=O)C1=CC=NC=C1
• Canonical SMILES: CC(=O)NNC(=O)C1=CC=NC=C1
• Description: Acetylisoniazid belongs to the class of organic compounds known as pyridinecarboxylic acids and derivatives. Pyridinecarboxylic acids and derivatives are compounds containing a pyridine ring bearing a carboxylic acid group or a derivative thereof. Acetylisoniazid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Acetylisoniazid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Acetylisoniazid can be biosynthesized from isoniazide.; N'-acetylisoniazid is a carbohydrazide resulting from the formal condensation of the carboxy group of isonicotinic acid with hydrazine and subsequent acetylation of the monosubstituted nitrogen atom. It has a role as a metabolite. It derives from an isoniazide.
• Synonyms: 2-Acetylhydrazide-4-pyridinecarboxylic Acid; 1-Acetyl-2-isonicotinoylhydrazine; Acetylisoniazide; N-Acetyl-N’-isonicotinoylhydrazine; N-Acetylisoniazid; N-Acetylisonicotinylhydrazide; N-Monoacetylisoniazid; NSC 36084
• PubChem Compound: 71602
• Last Modified: Nov 11 2021